Cas no 2171606-03-2 (1-(2-chloro-1,3-thiazol-4-yl)methylazetidine-2-carboxamide)

• Product Name: 1-(2-chloro-1,3-thiazol-4-yl)methylazetidine-2-carboxamide
• CAS No: 2171606-03-2
• MF: C₈H₁₀ClN₃OS
• MW: 231.702498912811
• CID: 5837737
• PubChem ID: 165520074
• Update Time: 2025-11-01

1-(2-chloro-1,3-thiazol-4-yl)methylazetidine-2-carboxamide Chemical and Physical Properties

Names and Identifiers

• 1-(2-chloro-1,3-thiazol-4-yl)methylazetidine-2-carboxamide
• 1-[(2-chloro-1,3-thiazol-4-yl)methyl]azetidine-2-carboxamide
• 2171606-03-2
• EN300-1282140

• Inchi： 1S/C8H10ClN3OS/c9-8-11-5(4-14-8)3-12-2-1-6(12)7(10)13/h4,6H,1-3H2,(H2,10,13)
• InChI Key： GAPDQFQQMLNSQS-UHFFFAOYSA-N
• SMILES： ClC1=NC(=CS1)CN1CCC1C(N)=O

Computed Properties

• Exact Mass: 231.0233108g/mol
• Monoisotopic Mass: 231.0233108g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 241
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.9
• Topological Polar Surface Area: 87.5Ų

Additional information on 1-(2-chloro-1,3-thiazol-4-yl)methylazetidine-2-carboxamide

1-(2-Chloro-1,3-thiazol-4-yl)methylazetidine-2-carboxamide: A Comprehensive Overview

The compound 1-(2-chloro-1,3-thiazol-4-yl)methylazetidine-2-carboxamide (CAS No. 2171606-03-2) is a fascinating molecule with significant potential in various fields of chemistry and pharmacology. This compound is characterized by its unique structure, which combines a thiazole ring with an azetidine moiety, making it a promising candidate for drug discovery and material science applications. The thiazole ring, a five-membered heterocycle containing sulfur and nitrogen atoms, is known for its versatility in organic synthesis and its ability to participate in a wide range of chemical reactions. Similarly, the azetidine ring, a four-membered nitrogen-containing heterocycle, contributes to the compound's stability and reactivity.

Recent studies have highlighted the importance of thiazole derivatives in medicinal chemistry due to their ability to modulate various biological targets. For instance, researchers have demonstrated that certain thiazole-containing compounds exhibit potent anti-inflammatory, antioxidant, and antimicrobial activities. In the case of 1-(2-chloro-1,3-thiazol-4-yl)methylazetidine-2-carboxamide, the presence of the chlorine substituent on the thiazole ring further enhances its chemical reactivity and selectivity. This makes it an attractive compound for exploring novel therapeutic agents.

The synthesis of 1-(2-chloro-1,3-thiazol-4-yl)methylazetidine-2-carboxamide involves a multi-step process that combines traditional organic synthesis techniques with modern catalytic methods. The key steps include the formation of the thiazole ring through a condensation reaction between thiourea and an aldehyde or ketone derivative. Subsequent chlorination and alkylation steps are then employed to introduce the chlorine substituent and the azetidine moiety, respectively. The final step involves the amidation reaction to introduce the carboxamide group, which plays a crucial role in enhancing the compound's solubility and bioavailability.

One of the most exciting aspects of this compound is its potential application in drug design. The azetidine ring is known for its rigid structure and ability to form hydrogen bonds, which are critical for drug-receptor interactions. By incorporating this moiety into the molecule, researchers can potentially design drugs with improved pharmacokinetic properties such as enhanced absorption and prolonged half-life. Furthermore, the carboxamide group provides additional flexibility for functionalization, allowing chemists to explore various substitution patterns and optimize biological activity.

Recent advancements in computational chemistry have also enabled researchers to perform detailed molecular modeling studies on 1-(2-chloro-1,3-thiazol-4-yl)methylazetidine-2-carboxamide. These studies have provided valuable insights into the compound's electronic structure, conformational flexibility, and potential binding modes with biological targets. For example, docking simulations have revealed that the compound can interact with key residues in protein active sites through hydrogen bonding and hydrophobic interactions. This suggests that it may serve as a lead compound for developing inhibitors of enzymes or receptors involved in various disease pathways.

In addition to its medicinal applications, 1-(2-chloro-1,3-thiazol-4-yl)methylazetidine-2-carboxamide has also shown promise in materials science. Its unique combination of structural rigidity and functional groups makes it an ideal candidate for designing advanced materials such as coordination polymers or metalloorganic frameworks (MOFs). These materials have applications in gas storage, catalysis, and sensing technologies.

Looking ahead, further research on this compound is expected to uncover new insights into its chemical reactivity and biological activity. Collaborative efforts between chemists and biologists will be crucial for translating these findings into practical applications. As computational tools continue to advance, it will be possible to design even more sophisticated derivatives of this compound with tailored properties for specific applications.